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Compound of Interest

Compound Name: 2-Nitrophenanthraquinone

Cat. No.: B3054437

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Nitrophenanthraquinone (CAS No.
604-95-5) was publicly available at the time of compiling this guide. The following information is
synthesized from data on structurally related compounds, including other nitroaromatic
substances. Researchers should treat 2-Nitrophenanthraquinone as a potentially hazardous
substance and handle it with extreme care, adhering to all institutional safety protocols. This
guide is intended for researchers, scientists, and drug development professionals.

Chemical Identification

Identifier Value

IUPAC Name 2-nitrophenanthrene-9,10-dione
CAS Number 604-95-5[1]

Molecular Formula C14H7NO4[1]

Molecular Weight 253.21 g/mol [1]

Synonyms 2-Nitro-9,10-phenanthraquinone

Hazard Identification and Classification

Based on data for analogous nitroaromatic compounds, 2-Nitrophenanthraquinone should be
considered hazardous. The following classifications are extrapolated and should be treated as
provisional:
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o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

o Skin Irritation: May cause skin irritation.

o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

e Agquatic Toxicity: Potentially very toxic to aquatic life with long-lasting effects.

» Carcinogenicity: Some nitroaromatic compounds are suspected carcinogens.[2]
GHS Hazard Pictograms (Anticipated):

walt text
walt text
walt text

Signal Word (Anticipated): Warning or Danger
Hazard Statements (Anticipated):

H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

o H351: Suspected of causing cancer.

e H410: Very toxic to aquatic life with long-lasting effects.
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Toxicological Information

The toxicological properties of 2-Nitrophenanthraquinone have not been thoroughly
investigated. However, the toxicity of nitroaromatic compounds is generally linked to the
metabolic reduction of the nitro group, which can lead to the formation of reactive
intermediates.[3][4]

General Mechanism of Toxicity for Nitroaromatic Compounds: The toxicity of many
nitroaromatic compounds is believed to be initiated by the reduction of the nitro group to a
nitroso derivative, which can then be further reduced to a hydroxylamine and an amino group.
These intermediates, particularly the nitro radical anion, can react with molecular oxygen to
produce superoxide radicals and other reactive oxygen species (ROS). This process, known as
redox cycling, can lead to oxidative stress, damaging cellular components like DNA, lipids, and
proteins.[3][5] Some studies suggest that the toxicity of nitroaromatics is related to the number
and orientation of the nitro groups.[6]
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Figure 1: Generalized toxicity pathway for nitroaromatic compounds.

Physical and Chemical Properties

The following table summarizes the anticipated physical and chemical properties of 2-
Nitrophenanthraquinone, extrapolated from data on related compounds.

Source (Analogous

Property Value

Compound)
Physical State Solid, powder 1-Nitroanthraquinone
Color Pale yellow to yellow-red 1-Nitroanthraquinone
Melting Point 232°C 1-Nitroanthraquinone
Solubility Insoluble in water General for anthraquinones

N Stable under normal )
Stability - ) - 2-nitrophenol
conditions. Light sensitive.

Exposure Controls and Personal Protection

Given the potential hazards, stringent control measures are necessary when handling 2-
Nitrophenanthraquinone.

Engineering Controls:
e Work should be conducted in a certified chemical fume hood.
o Ensure eyewash stations and safety showers are readily accessible.

e Use of a powder containment enclosure or glove box is recommended for weighing and
aliquoting.

Personal Protective Equipment (PPE):
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Protection Type

Recommendations

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Double-gloving is recommended.

Eye/Face Protection

Safety glasses with side shields or chemical
splash goggles. A face shield may be

appropriate for larger quantities.

Skin and Body Protection

Alab coat, long-sleeved clothing, and closed-toe
shoes are mandatory. For significant handling,

disposable coveralls are recommended.

Respiratory Protection

For operations that may generate dust, a
NIOSH-approved respirator with a particulate
filter (e.g., N95, P100) is essential. A powered
air-purifying respirator (PAPR) may be required

for high-risk activities.

Experimental Protocols: Safe Handling Workflow

The following workflow is a general guideline for safely handling potent powdered compounds

like 2-Nitrophenanthraquinone. A substance-specific risk assessment should be performed

before commencing any work.
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Figure 2: Safe handling workflow for potent powdered compounds.
Methodology:
e Preparation:

Review all available safety data and establish a standard operating procedure (SOP).

[¢]

Prepare a designated handling area within a chemical fume hood or other containment

[¢]

device.

[¢]

Ensure a chemical spill kit is readily available.

[e]

Prepare labeled, sealed waste containers for solid and liquid waste.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3054437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Personal Protective Equipment (PPE) Donning:

o Don all required PPE in the correct sequence in a designated clean area before entering
the handling zone.

e Handling and Experimentation:

o Perform all manipulations that may generate dust (e.g., weighing, transferring) within a
containment device such as a powder-containment balance enclosure or a glove box.

o Use techniques that minimize dust generation, such as gentle scooping rather than
pouring.

o When preparing solutions, add the solvent to the solid slowly to prevent splashing. Keep
containers covered whenever possible.

o Decontamination:

o After handling, decontaminate all surfaces and equipment with an appropriate solvent
(e.g., ethanol, acetone), followed by a detergent solution.

o Wipe down the exterior of all containers before removing them from the containment area.
e PPE Doffing and Waste Disposal:
o Remove PPE in the designated doffing area, taking care to avoid self-contamination.

o Dispose of all single-use PPE and contaminated materials in the designated hazardous
waste container.

o Wash hands thoroughly with soap and water after removing gloves.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.
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In Case of Skin Contact: Immediately wash the skin with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides) under fire
conditions.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Stability and Reactivity

Reactivity: No specific data available.

Chemical Stability: Assumed to be stable under recommended storage conditions. May be
light-sensitive.

Incompatible Materials: Strong oxidizing agents, strong bases.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways.

Contaminated packaging should be treated as the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b3054437?utm_src=pdf-custom-synthesis
https://www.dcchemicals.com/coa/COA_DC71569.html
https://pubs.acs.org/doi/10.1021/tx000002x
https://pubmed.ncbi.nlm.nih.gov/24532466/
https://pubmed.ncbi.nlm.nih.gov/24532466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568619/
https://www.mdpi.com/2305-6304/13/5/382
https://dl.astm.org/stps/book/1191/chapter/161653/The-Relationship-Between-the-Toxicity-and
https://www.benchchem.com/product/b3054437#health-and-safety-data-sheet-for-2-nitrophenanthraquinone
https://www.benchchem.com/product/b3054437#health-and-safety-data-sheet-for-2-nitrophenanthraquinone
https://www.benchchem.com/product/b3054437#health-and-safety-data-sheet-for-2-nitrophenanthraquinone
https://www.benchchem.com/product/b3054437#health-and-safety-data-sheet-for-2-nitrophenanthraquinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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